(Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide

• IUPAC Name: (Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide
• InChI: InChI=1S/C15H16N2O3/c1-3-20-9-8-17-15(18)13(11-16)10-12-4-6-14(19-2)7-5-12/h3-7,10H,1,8-9H2,2H3,(H,17,18)/b13-10-
• InChI Key: ZTTBSAUMUTXZNK-RAXLEYEMSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C=C(C#N)C(=O)NCCOC=C
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C(/C#N)\C(=O)NCCOC=C
• Molecular Formula: C15H16N2O3
• Molecular Weight: 272.30 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves several steps, including the condensation of appropriate precursors. Detailed synthetic pathways and reaction conditions are documented in relevant literature.

Molecular Structure Analysis

The molecular formula of this compound is C₁₉H₁₉NO₃ . The (Z) configuration indicates a specific geometric arrangement around the double bond. The cyano group (–CN) and the ethenoxyethyl side chain contribute to its unique structure. A thorough analysis of its 3D conformation and stereochemistry is essential for understanding its behavior.

Chemical Reactions Analysis

(Z)-2-cyano-N-(2-ethenoxyethyl)-3-(4-methoxyphenyl)prop-2-enamide may participate in various chemical reactions. Investigating its reactivity with nucleophiles, electrophiles, and other functional groups is crucial. Literature reports on its reactions with different reagents provide valuable insights.

Mechanism of Action

Understanding the compound’s mechanism of action is pivotal. It might interact with specific receptors, enzymes, or cellular pathways. Experimental studies elucidating its biological targets and mode of action are essential for therapeutic applications.